1-Ethyl-4-methyl-1H-imidazole-2-carboxylic acid

• IUPAC Name: 1-ethyl-4-methylimidazole-2-carboxylic acid
• InChI: InChI=1S/C7H10N2O2/c1-3-9-4-5(2)8-6(9)7(10)11/h4H,3H2,1-2H3,(H,10,11)
• InChI Key: RQVVHROSMBFOKC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(N=C1C(=O)O)C
• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol

Description

1-Ethyl-4-methyl-1H-imidazole-2-carboxylic acid is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a key component in the development of new drugs.

Synthesis Analysis

Imidazole synthesis involves various methods. One approach is the Van Leusen Imidazole Synthesis, which starts from 1,2-diketones and urotropine in the presence of ammonium acetate. Another method involves a one-pot, four-component synthesis achieved by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Chemical Reactions Analysis

Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities. They are used in the synthesis of polyamides containing imidazole.

Scientific Research Applications

Synthesis and Chemical Properties

Catalytic Applications

Imidazole derivatives have been utilized as catalysts in the synthesis of complex organic compounds. For instance, 3-Methyl-1-sulfonic acid imidazolium hydrogen sulfate acts as an efficient, halogen-free, and reusable Bronsted acidic ionic liquid catalyst for synthesizing polyhydroquinoline derivatives, demonstrating the versatility of imidazole compounds in catalyzing various chemical reactions (N. G. Khaligh, 2014).

Corrosion Inhibition

Imidazole compounds, such as 1-(2-ethylamino)-2-methylimidazoline, have been evaluated for their effectiveness as corrosion inhibitors, indicating the broad applicability of imidazole derivatives in industrial applications to protect metals in acidic media (J. Cruz, R. Martinez, J. Genescà, & E. García-Ochoa, 2004).

Organic Synthesis

Imidazole-based compounds are key intermediates in the synthesis of various organic molecules, including imidazo[1,5-a]pyridines, through one-pot synthesis methods. This highlights the role of imidazole derivatives in facilitating the development of novel organic compounds with potential pharmaceutical applications (J. Crawforth & Melissa Paoletti, 2009).

Future Directions

Imidazole derivatives are being increasingly used in the development of new drugs due to their broad range of chemical and biological properties. They are also being explored for their potential in the synthesis of polyamides containing imidazole. Therefore, the future research directions could involve exploring more biological activities of 1-Ethyl-4-methyl-1H-imidazole-2-carboxylic acid and its potential applications in drug development.